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Compound of Interest

Compound Name: Chlorbicyclen

Cat. No.: B1668709

For researchers, scientists, and professionals in drug development, the proper handling and
disposal of chemical compounds are paramount to ensuring laboratory safety and
environmental protection. This guide provides essential, step-by-step procedures for the safe
disposal of Chlorbicyclen, an organochlorine insecticide, building on a foundation of safety
and regulatory compliance.

Immediate Safety and Logistical Information

Chlorbicyclen is a hazardous substance that requires careful handling. Personal protective
equipment (PPE), including chemical-resistant gloves, safety goggles, a lab coat, and a
respirator, should be worn at all times when managing this compound to prevent exposure. All
handling of Chlorbicyclen waste should be conducted in a well-ventilated area, preferably
within a certified chemical fume hood.

Waste contaminated with Chlorbicyclen must be segregated from general laboratory waste.
Use a designated, leak-proof, and clearly labeled hazardous waste container. The label should
include the full chemical name, CAS number (2550-75-6), and appropriate hazard symbols.
Store this container in a designated hazardous waste accumulation area, away from
incompatible materials, until it is ready for disposal.

Quantitative Data Summary

To facilitate a clear understanding of Chlorbicyclen's properties and hazards, the following
table summarizes key quantitative data.
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Parameter Value/iInformation Source
CAS Number 2550-75-6 [1112]
Molecular Formula CoHeCls [11[2][3]
Molecular Weight 397.77 g/mol

Physical State Solid

Toxic if swallowed (Acute Tox.
3), Toxic in contact with skin
(Acute Tox. 3), Fatal if inhaled
(Acute Tox. 2)

GHS Hazard Classification

A specific LD50 value for

Chlorbicyclen is not readily
LD50 (Oral, Rat) available in public literature.

However, its GHS classification

indicates high toxicity.

Hazardous Waste Classification

Proper classification of hazardous waste is a critical step for compliant disposal. While a
specific U.S. Environmental Protection Agency (EPA) hazardous waste code for Chlorbicyclen
is not explicitly listed in the search results, as a chlorinated pesticide, it should be managed as
a hazardous waste. Depending on its form and concentration, it may be classified under:

o F-listed wastes (F027): Discarded unused formulations containing tri-, tetra-, or
pentachlorophenol or discarded unused formulations containing compounds derived from
these chlorophenols.

o Characteristic Wastes: If the waste exhibits characteristics of toxicity, it would be assigned a
"D" code. Given its GHS classification, this is a likely scenario.

Consult with your institution's Environmental Health and Safety (EHS) department to determine
the appropriate waste codes for your specific circumstances.

Disposal Operational Plan
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The recommended and most effective method for the disposal of organochlorine pesticides like
Chlorbicyclen is high-temperature incineration. This process ensures the complete destruction
of the hazardous compounds.

Step-by-Step Disposal Procedure:

o Collection: Collect all Chlorbicyclen waste, including contaminated labware and PPE, in the
designated hazardous waste container.

o Labeling: Ensure the container is accurately and securely labeled.

o Storage: Store the container in your laboratory's designated hazardous waste accumulation
area.

e Scheduling Pickup: Contact your institution's EHS department to schedule a pickup for the
hazardous waste. Do not attempt to dispose of Chlorbicyclen via standard laboratory drains
or as regular solid waste.

o Manifesting: Your EHS department will handle the proper manifesting and transportation of
the waste to a licensed hazardous waste disposal facility.

Experimental Protocol: High-Temperature
Incineration

The following provides a detailed methodology for the high-temperature incineration of
organochlorine pesticide waste. This process should only be carried out by trained
professionals in a licensed facility.

¢ Pre-treatment: The waste may be blended with other combustible materials to ensure
efficient and complete combustion.

e Primary Combustion: The waste is introduced into a primary combustion chamber, which is
operated at a temperature of at least 1000°C.

e Secondary Combustion: The gaseous byproducts from the primary chamber are fed into a
secondary combustion chamber with a retention time of at least two seconds to ensure the
complete destruction of any remaining organic compounds.
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e Gas Scrubbing: The off-gases from the secondary chamber are passed through a series of
scrubbers to remove and neutralize acidic gases, such as hydrogen chloride, and other
pollutants.

o Ash Disposal: The resulting ash is tested to confirm that it is non-hazardous before being
disposed of in a sanitary landfill.

Disposal Workflow Diagram

The following diagram illustrates the logical workflow for the proper disposal of Chlorbicyclen.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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